Cas no 1806732-92-2 (3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1806732-92-2
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 4815270
• Update Time: 2025-06-07

3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H7F3N2O3/c1-16-6-4-14-5(2-3-13)7(15)8(6)17-9(10,11)12/h4,15H,2H2,1H3
• InChI Key： YEMFUOOTVVUSBL-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CC#N)C=1O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4

Additional information on 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806732-92-2)

The compound 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806732-92-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a trifluoromethoxy group and a cyanoacetate moiety, this molecule exhibits remarkable potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its ability to modulate electronic and steric properties.

In recent years, the demand for fluorinated pyridine derivatives like 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles. The presence of the trifluoromethoxy group is especially noteworthy, as it often contributes to increased binding affinity in enzyme inhibitors, making this compound a valuable candidate for kinase inhibitor development.

From an agrochemical perspective, 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile is being explored for its potential in designing next-generation crop protection agents. The pyridine core and cyano group are known to interact with biological targets in pests, offering a pathway to develop environmentally friendly alternatives to traditional pesticides. This resonates with the global push toward sustainable agriculture, where reducing ecological footprints is a top priority. Industry experts are also investigating its utility in herbicide formulations, given its structural similarity to other successful agrochemicals.

The synthesis of 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile typically involves multi-step reactions, including halogenation, etherification, and cyanation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the challenges associated with scaling up production. These innovations are part of a broader movement toward green chemistry, where minimizing waste and energy consumption is paramount.

Analytical characterization of this compound relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC. The data obtained from these methods are crucial for confirming structural integrity and ensuring compliance with regulatory standards. As the pharmaceutical industry increasingly adopts Quality by Design (QbD) principles, the precise control over impurities and polymorphs in compounds like 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile becomes even more critical.

Looking ahead, the versatility of 3-Hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, material science, or agrochemical innovation, its unique properties continue to inspire new applications. With ongoing advancements in computational modeling and high-throughput screening, the potential for discovering novel derivatives with enhanced performance is vast, making this compound a focal point for future scientific breakthroughs.